molecular formula C11H15N3O2 B8735969 Methyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate

Methyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate

Cat. No.: B8735969
M. Wt: 221.26 g/mol
InChI Key: KXGWEQUXOOTDBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C11H15N3O2 and its molecular weight is 221.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15N3O2

Molecular Weight

221.26 g/mol

IUPAC Name

methyl 2-piperidin-4-ylpyrimidine-5-carboxylate

InChI

InChI=1S/C11H15N3O2/c1-16-11(15)9-6-13-10(14-7-9)8-2-4-12-5-3-8/h6-8,12H,2-5H2,1H3

InChI Key

KXGWEQUXOOTDBB-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CN=C(N=C1)C2CCNCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrogen chloride (4M in 1,4-dioxane, 3.04 ml, 12.15 mmol) was added to a stirred suspension of methyl 2-(1-(tert-butoxycarbonyl)piperidin-4-yl)pyrimidine-5-carboxylate (976 mg, 3.04 mmol) in methanol (15.20 ml) at 25° C. The resulting solution was stirred at ambient temperature for 18 hours. The reaction mixture was purified by ion exchange chromatography, using an SCX column. The desired product was eluted from the column using 7M NH3/MeOH and evaporated to dryness to afford methyl 2-(piperidin-4-yl)pyrimidine-5-carboxylate (600 mg, 89%) as a yellow solid. This was used directly with no further purification.
Quantity
3.04 mL
Type
reactant
Reaction Step One
Quantity
976 mg
Type
reactant
Reaction Step One
Quantity
15.2 mL
Type
solvent
Reaction Step One

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